[(2R,3R,4S,5R,6R)-6-[[(3aS,7R,7aS)-7-hydroxy-4-oxo-1,3a,5,6,7,7a-hexahydroimidazo[4,5-c]pyridin-2-yl]amino]-5-[[(3S)-3-amino-6-[[(3S)-3-amino-6-[[(3S)-3-amino-6-[[(3S)-3-amino-6-[[(3S)-3,6-diaminohexanoyl]amino]hexanoyl]amino]hexanoyl]amino]hexanoyl]amino]hexanoyl]amino]-3,4-dihydroxyoxan-2-yl]methyl carbamate

• CAS RN: 182697-76-3
• Molecular Formula: C43H82N16O12
• Molecular Weight: 1015.2 g/mol
• IUPAC Name: [(2R,3R,4S,5R,6R)-6-[[(3aS,7R,7aS)-7-hydroxy-4-oxo-1,3a,5,6,7,7a-hexahydroimidazo[4,5-c]pyridin-2-yl]amino]-5-[[(3S)-3-amino-6-[[(3S)-3-amino-6-[[(3S)-3-amino-6-[[(3S)-3-amino-6-[[(3S)-3,6-diaminohexanoyl]amino]hexanoyl]amino]hexanoyl]amino]hexanoyl]amino]hexanoyl]amino]-3,4-dihydroxyoxan-2-yl]methyl carbamate
• InChI: InChI=1S/C43H82N16O12/c44-11-1-6-23(45)16-30(61)51-12-2-7-24(46)17-31(62)52-13-3-8-25(47)18-32(63)53-14-4-9-26(48)19-33(64)54-15-5-10-27(49)20-34(65)56-37-39(67)38(66)29(22-70-42(50)69)71-41(37)59-43-57-35-28(60)21-55-40(68)36(35)58-43/h23-29,35-39,41,60,66-67H,1-22,44-49H2,(H2,50,69)(H,51,61)(H,52,62)(H,53,63)(H,54,64)(H,55,68)(H,56,65)(H2,57,58,59)/t23-,24-,25-,26-,27-,28+,29+,35+,36-,37+,38-,39-,41+/m0/s1
• InChI Key: IJDNLUQURNFBKI-PTESPJIQSA-N
• Isomeric SMILES: C1[C@H]([C@@H]2[C@@H](C(=O)N1)N=C(N2)N[C@H]3[C@@H]([C@@H]([C@H]([C@H](O3)COC(=O)N)O)O)NC(=O)C[C@H](CCCNC(=O)C[C@H](CCCNC(=O)C[C@H](CCCNC(=O)C[C@H](CCCNC(=O)C[C@H](CCCN)N)N)N)N)N)O
• SMILES: C1C(C2C(C(=O)N1)N=C(N2)NC3C(C(C(C(O3)COC(=O)N)O)O)NC(=O)CC(CCCNC(=O)CC(CCCNC(=O)CC(CCCNC(=O)CC(CCCNC(=O)CC(CCCN)N)N)N)N)N)O
• synonyms: A 53930B; A-53930B

Description

[(2R,3R,4S,5R,6R)-6-[[(3aS,7R,7aS)-7-hydroxy-4-oxo-1,3a,5,6,7,7a-hexahydroimidazo[4,5-c]pyridin-2-yl]amino]-5-[[(3S)-3-amino-6-[[(3S)-3-amino-6-[[(3S)-3-amino-6-[[(3S)-3-amino-6-[[(3S)-3,6-diaminohexanoyl]amino]hexanoyl]amino]hexanoyl]amino]hexanoyl]amino]hexanoyl]amino]-3,4-dihydroxyoxan-2-yl]methyl carbamate is a natural product found in Streptomyces vinaceusdrappus with data available.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of related amino acid derivatives, such as (2S,5R)-5-hydroxylysine, which is unique to collagen and collagen-like proteins, has been developed. This synthesis involves asymmetric hydroxylation of enolates generated from corresponding N-protected-6-substituted piperidin-2-ones (J. Marin et al., 2002).
• Research into the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems has been conducted. These compounds are synthesized from 3-amino-4-aryl-5-ethoxycarbonyl-6-methylthieno[2,3-b]pyridine-2-carboxamides (E. A. Bakhite et al., 2005).

Potential Applications and Properties

• Investigations into the metabolism of heterocyclic aromatic amines, such as 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline (MeIQx) and 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP), in human hepatocytes highlight the significance of these compounds in understanding human health risks (R. Turesky et al., 2002).
• Studies on the synthesis of (3S,4S)-statine and related compounds from D-Glucosamine, a biologically important molecule, offer insights into the creation of beta-hydroxy-gamma-amino acids (K. Shinozaki et al., 1996).

Biochemical Reactions and Metabolic Pathways

• An examination of the metabolism of 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) in mice has provided valuable information about how these types of compounds are metabolized in living organisms, highlighting the role of cytochrome P450 and other xenobiotic enzymes (M. Buonarati et al., 1992).

Chemical Properties and Reactions

• Research into the synthesis of analogues of the carboxyl protease inhibitor pepstatin has explored the effects of structural changes on the inhibition of enzymes like pepsin and renin, which are crucial for understanding the biochemical properties of similar compounds (D. Rich et al., 1980).